BENGHE Foundational & Exploratory

Check Availability & Pricing

4-(o-Tolylthio)butan-2-one CAS number and
identifiers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-(o-Tolylthio)butan-2-one

Cat. No.: B15327070

Technical Guide: 4-(o-Tolylthio)butan-2-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(o-Tolylthio)butan-2-one, a
compound of interest in organic synthesis and potential precursor for biologically active
molecules. This document outlines its chemical identifiers, a detailed experimental protocol for
its synthesis, and available quantitative data.

Chemical Identifiers and Properties

While a specific CAS number for 4-(o-Tolylthio)butan-2-one is not readily available in public
chemical databases, its molecular formula and structure have been characterized. Sulfides that
contain a carbonyl group are recognized as adaptable precursors for synthesizing a variety of
biologically significant compounds.[1] The primary method for producing B-thiaketones involves
the addition of compounds with an SH group to conjugated carbonyls, a process known as the
thia-Michael reaction.[1]

Table 1: Chemical Identifiers for 4-(o-Tolylthio)butan-2-one

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15327070?utm_src=pdf-interest
https://www.benchchem.com/product/b15327070?utm_src=pdf-body
https://www.benchchem.com/product/b15327070?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3884298/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3884298/
https://www.benchchem.com/product/b15327070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15327070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

IUPAC Name 4-(o-Tolylthio)butan-2-one
Alternate Name 4-(2-methylphenylthio)butan-2-one
Molecular Formula C11H140S

Molecular Weight 194.28 g/mol [1]

CAS Number Not available in public databases

Experimental Protocol: Synthesis of 4-(o-
Tolylthio)butan-2-one

The following protocol for the synthesis of 4-(o-Tolylthio)butan-2-one is based on the thia-
Michael addition of o-thiocresol to methyl vinyl ketone, facilitated by an electrochemically
generated zirconium catalyst.

Materials:

Methyl vinyl ketone

o-Thiocresol (2-methylbenzenethiol)

Zirconium catalyst (electrochemically generated as per Stevanovic et al., 2012)

Solvent (as specified in the referenced procedure)

Procedure: The synthesis involves the treatment of methyl vinyl ketone with o-thiocresol in the
presence of an electrochemically generated zirconium catalyst. The detailed procedure for the
catalyst generation and the specific reaction conditions (e.g., solvent, temperature, and
reaction time) are as described by Stevanovic et al. in their 2012 publication.

Quantitative Data

The primary quantitative data available for 4-(o-Tolylthio)butan-2-one is its crystallographic
information, which confirms its molecular structure.
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Table 2: Crystallographic Data for 4-(o-Tolylthio)butan-2-one[1]

Parameter Value
Crystal System Triclinic
Space Group P-1

a (A 7.2703 (11)
b (A) 7.3226 (7)
c(A) 11.7615 (11)
o (°) 88.232 (8)
B () 79.343 (10)
y (°) 61.350 (13)
Volume (A3) 538.80 (13)
VA 2

Radiation Cu Ka
Temperature (K) 293

Structural Insights: The molecule of 4-(o-tolylthio)butan-2-one is noted to be essentially
planar.[1]

Experimental Workflow

The synthesis of 4-(o-Tolylthio)butan-2-one follows a clear experimental workflow, as
depicted in the diagram below.
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Starting Materials:
- 0-Thiocresol
- Methyl Vinyl Ketone

Thia-Michael Addition s g 4-(0-Tolylthio)butan-2-one
Electrochemical Generation
of Zirconium Catalyst

Click to download full resolution via product page

Caption: Synthesis workflow for 4-(o-Tolylthio)butan-2-one.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the scientific literature regarding the
biological activity or associated signaling pathways of 4-(o-Tolylthio)butan-2-one. Arylthio
cyclopropyl carbonyl compounds, a related class of molecules, are recognized for their
synthetic versatility in creating complex molecular structures, including those with potential
bioactivity.[2][3][4] Further research is required to determine the pharmacological and
toxicological profile of this specific compound. The toxicological profile of 2-butanone, a
structural component, has been studied and indicates potential for neurological and irritant
effects at high concentrations.[5][6][7]

Conclusion

This technical guide consolidates the currently available information on 4-(o-Tolylthio)butan-2-
one. While a specific CAS number and comprehensive biological data are not yet available, the
synthesis protocol and crystallographic data provide a solid foundation for researchers and
scientists. The provided experimental workflow and data tables offer a clear and concise
summary for professionals in drug development and chemical research. Further investigation
into the properties and potential applications of this compound is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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